Inter-chain acyl transfer reaction in a peptide six-helical bundle: a chemical method for regulating the interaction between peptides or proteins†

Chemical Communications Pub Date: 2012-03-08 DOI: 10.1039/C2CC17428F

Abstract

An inter-helical acyl transfer specifically occurred between the C-and N-peptides of HIV gp41 after assembly of the six-helical bundle (6HB), forming an inter-helical covalent bond that greatly enhanced 6HB stability. In the reaction, the C-peptide was modified as an acyl donor, and the N-peptide served as an acyl acceptor.

Graphical abstract: Inter-chain acyl transfer reaction in a peptide six-helical bundle: a chemical method for regulating the interaction between peptides or proteins
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